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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513

A comprehensive guide for researchers and materials scientists on the effects of substituting
copper for nickel in the GdNis-xCux intermetallic series. This guide details the resulting changes
in structural, magnetic, and electronic properties, supported by experimental data and
methodologies.

The substitution of copper for nickel in the GdNis intermetallic compound incites significant
changes in its crystallographic and magnetic characteristics. This guide provides a comparative
analysis of the GdNis-xCux series, offering a valuable resource for researchers in materials
science and condensed matter physics. All compounds within this series maintain the
hexagonal CaCus-type crystal structure (space group P6/mmm).[1]

Structural Modifications

The introduction of copper into the GdNis lattice leads to a discernible expansion of the unit
cell. This increase in cell volume is a direct consequence of the larger atomic radius of copper
compared to nickel.[2]

Table 1: Crystallographic Data for GdNis-xCux
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Compound (x) a(A) c (A) V (A3)

0 (GdNis) 4.898 3.971 ~82.4

1

2

3

4

5 (GdCus)

Note: Specific lattice parameters for intermediate compositions (x=1-4) and GdCus require
further data extraction from graphical representations in the cited literature.

Magnetic and Electronic Properties

The magnetic behavior of the GdNis-xCux series undergoes a notable evolution with increasing
copper content. GdNis is a ferromagnet with a Curie temperature (Tc) of 32 K.[1][3] In contrast,
GdCus exhibits antiferromagnetic behavior with a Néel temperature (Tn) of 26 K.[2] The
transition from ferromagnetic to antiferromagnetic ordering is a key effect of copper
substitution. Interestingly, the magnetic phase transition temperature shows a non-linear
dependence on the copper concentration, with a maximum observed for x=1.0.[1]

The electronic structure is also significantly influenced by the substitution. X-ray photoelectron
spectroscopy (XPS) studies reveal a filling of the Ni 3d band due to charge transfer from Gd
conduction electrons.[1] The valence band near the Fermi level is dominated by hybridized Ni
3d and Gd 5d states, while Cu 3d states are located at a lower binding energy.[2]

Table 2: Magnetic and Electrical Properties of GdNis-
xCUx
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. . Magnetic Residual
Magnetic Transition L
Compound (x) . Moment Resistivity (pr)
Ordering Temp. (K)
(uB/f.u.) (MQ-cm)
0 (GdNis) Ferromagnetic 32 (To)[1][3] 6.2[2] 27.28[3]
1 - Max Tmag[1] - -
Antiferromagneti
5 (GdCus) 26 (Tn)[2] 7.5[2] 9.44[3]

C

Note: Tmag refers to the magnetic phase transition temperature. Further data for intermediate
compositions is required for a complete comparison.

Experimental Protocols

The synthesis and characterization of the GdNis-xCux series involve standard solid-state
chemistry and physics techniques.

Synthesis

Polycrystalline samples of GdNis-xCux are typically prepared by arc-melting stoichiometric
amounts of the high-purity constituent elements (Gd, Ni, Cu) in an inert argon atmosphere. To
ensure homogeneity, the resulting ingots are often remelted multiple times. Subsequently, the
samples are annealed in evacuated quartz tubes for an extended period at a high temperature
(e.g., several days to weeks at temperatures around 800-1000 °C) followed by quenching in
cold water.

Characterization

o X-ray Diffraction (XRD): Crystal structure and lattice parameters are determined using
powder X-ray diffraction. Data is typically collected at room temperature using a
diffractometer with Cu Ka radiation.

» Magnetic Measurements: Temperature and field-dependent magnetization measurements
are performed using a vibrating sample magnetometer (VSM) or a SQUID magnetometer.
These measurements are used to determine the ordering temperatures (Tc or Tn) and
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magnetic moments. AC magnetic susceptibility measurements are also employed to probe
the magnetic phase transitions.[1]

o Electrical Resistivity: The temperature dependence of electrical resistivity is measured using
a standard four-probe technique in a cryostat. These measurements provide insights into the
scattering mechanisms and can also indicate magnetic ordering transitions.[2][3]

o X-ray Photoelectron Spectroscopy (XPS): XPS is utilized to investigate the electronic
structure, including the valence band and core level spectra of the constituent elements.[1][2]
This technique provides information about charge transfer and hybridization of electronic

states.

Visualizing the Impact of Cu Substitution

The following diagrams illustrate the key relationships and experimental workflow in the study
of the GdNis-xCux series.
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Caption: Logical relationship of Cu substitution and material properties.
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Caption: Experimental workflow for GdNis-xCux series.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15489513#effect-of-substituting-cu-for-ni-in-gdni5-
XCUXx-series]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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